Cas no 111959-99-0 ((2,4-ditert-butylphenyl)-phenylmethanone)
111959-99-0 structure
Product Name:(2,4-ditert-butylphenyl)-phenylmethanone
CAS No:111959-99-0
MF:C21H26O
MW:294.430546283722
CID:2607679
PubChem ID:13952667
Update Time:2025-04-21
(2,4-ditert-butylphenyl)-phenylmethanone Chemical and Physical Properties
Names and Identifiers
-
- (2,4-ditert-butylphenyl)-phenylmethanone
- (2,4-Di-tert-butylphenyl)(phenyl)methanone
- 111959-99-0
- DTXSID60553168
-
- Inchi: 1S/C21H26O/c1-20(2,3)16-12-13-17(18(14-16)21(4,5)6)19(22)15-10-8-7-9-11-15/h7-14H,1-6H3
- InChI Key: MBMFFMIVHRLGLK-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1=CC=C(C=C1C(C)(C)C)C(C)(C)C
Computed Properties
- Exact Mass: 294.198365449Da
- Monoisotopic Mass: 294.198365449Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 17.1Ų
(2,4-ditert-butylphenyl)-phenylmethanone Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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